Cas no 105128-00-5 (Benzene, 1-(3-bromopropyl)-3-phenoxy-)
105128-00-5 structure
Product Name:Benzene, 1-(3-bromopropyl)-3-phenoxy-
CAS No:105128-00-5
MF:C15H15BrO
MW:291.183003664017
CID:1149967
PubChem ID:13769827
Update Time:2025-04-20
Benzene, 1-(3-bromopropyl)-3-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(3-bromopropyl)-3-phenoxy-
- 1-(3-bromopropyl)-3-phenoxybenzene
- ZFCDQZNUBZAHRP-UHFFFAOYSA-N
- 105128-00-5
- DTXSID40548936
- SCHEMBL9331970
- 3-(3-phenoxyphenyl)propyl bromide
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- Inchi: 1S/C15H15BrO/c16-11-5-7-13-6-4-10-15(12-13)17-14-8-2-1-3-9-14/h1-4,6,8-10,12H,5,7,11H2
- InChI Key: ZFCDQZNUBZAHRP-UHFFFAOYSA-N
- SMILES: BrCCCC1C=CC=C(C=1)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 290.03065
- Monoisotopic Mass: 290.03063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-(3-bromopropyl)-3-phenoxy- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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